Cyclopropyl 4-(4-methylpiperazinomethyl)phenyl ketone
Overview
Description
Cyclopropyl 4-(4-methylpiperazinomethyl)phenyl ketone is a chemical compound with the molecular formula C16H22N2O and a molecular weight of 258.36 g/mol. It is a derivative of cyclopropyl phenyl ketone, which has the molecular formula C10H10O and a molecular weight of 146.1858 .
Synthesis Analysis
The synthesis of cyclopropyl phenyl ketones can be achieved through various methods. One such method involves a cobalt-catalyzed cross-coupling between alkyl iodides and cyclopropyl, cyclobutyl, and alkenyl Grignard reagents . This reaction introduces strained rings on a large panel of primary and secondary alkyl iodides . The Suzuki-Miyaura coupling reaction of potassium cyclopropyl- and cyclobutyltrifluoroborates with aryl chlorides can also be used to synthesize various substituted aryl cyclopropanes .Molecular Structure Analysis
The molecular structure of cyclopropyl phenyl ketone, a related compound, is available as a 2D Mol file or as a computed 3D SD file . The 3D structure can be viewed using Java or Javascript .Chemical Reactions Analysis
Cyclopropyl phenyl ketones can undergo various chemical reactions. For instance, they can participate in the Pd-catalyzed cross-coupling of aryl bromides or triflates with cyclopropylmagnesium bromide . This reaction produces cyclopropyl arenes in very good yields . The cross-coupling of other alkyl, cycloalkyl, and aryl Grignard reagents with aryl bromides under the same conditions gives the corresponding substituted arenes in good yields .Scientific Research Applications
Organic Synthesis: Building Block for Complex Molecules
This compound serves as a versatile building block in organic synthesis. Its cyclopropyl and piperazine components are particularly useful in constructing complex molecules with potential pharmacological activities .
Biochemistry: Enzyme Inhibition Studies
The compound’s ability to interact with enzymes makes it a candidate for enzyme inhibition studies. This can provide insights into enzyme mechanisms and aid in the design of enzyme inhibitors .
Analytical Chemistry: Chromatography and Spectroscopy
Due to its distinct chemical properties, “Cyclopropyl 4-(4-methylpiperazinomethyl)phenyl ketone” can be used as a standard in chromatographic and spectroscopic analyses, helping to identify or quantify similar compounds .
Safety and Hazards
The safety data sheet for cyclopropyl phenyl ketone, a related compound, indicates that it is a combustible liquid . Precautions should be taken to keep it away from heat, sparks, open flames, and hot surfaces . In case of fire, dry sand, dry chemical, or alcohol-resistant foam should be used for extinction . It is recommended to wear protective gloves, eye protection, and face protection when handling this compound .
properties
IUPAC Name |
cyclopropyl-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O/c1-17-8-10-18(11-9-17)12-13-2-4-14(5-3-13)16(19)15-6-7-15/h2-5,15H,6-12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RDTFBALBIGRGOS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CC2=CC=C(C=C2)C(=O)C3CC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90643001 |
Source
|
| Record name | Cyclopropyl{4-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90643001 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclopropyl 4-(4-methylpiperazinomethyl)phenyl ketone | |
CAS RN |
898763-45-6 |
Source
|
| Record name | Cyclopropyl[4-[(4-methyl-1-piperazinyl)methyl]phenyl]methanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898763-45-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Cyclopropyl{4-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90643001 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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